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Abstract
This technical guide provides a comprehensive overview of the ammonium lactate-water

system, with a focus on its phase diagram. While extensive experimental data for this specific

system is not readily available in public literature, this document synthesizes known physical

properties and analogous systems to present a representative phase diagram. Detailed

experimental protocols for determining the solid-liquid equilibria are provided to enable

researchers to generate precise data. This guide is intended to be a valuable resource for

professionals in research, development, and formulation who work with ammonium lactate in

aqueous solutions.

Introduction
Ammonium lactate, the ammonium salt of lactic acid, is a widely used compound in the

pharmaceutical and cosmetic industries, primarily for its moisturizing and keratolytic properties.

[1] Understanding its behavior in aqueous solutions is critical for formulation development,

stability testing, and process design. The phase diagram of the ammonium lactate-water

system, which describes the physical state of the mixture at different temperatures and

concentrations, is a fundamental tool for these applications. This guide outlines the key

features of this binary system, provides methodologies for its experimental determination, and

presents a representative phase diagram based on the expected behavior of a highly soluble

salt in water.
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Data Presentation
Due to the limited availability of specific experimental data for the entire concentration and

temperature range of the ammonium lactate-water system, the following tables include both

known physical properties and illustrative data for the solid-liquid equilibria. The illustrative data

is based on the typical behavior of highly water-soluble salts and should be confirmed by

experimental measurement.

Table 1: Physical Properties of Ammonium Lactate

Property Value Reference

Molecular Formula C₃H₉NO₃ [2]

Molecular Weight 107.11 g/mol [2]

Melting Point 91-94 °C

Appearance White solid or liquid

Solubility in Water Very soluble [3]

Table 2: Illustrative Solid-Liquid Equilibrium Data for the Ammonium Lactate-Water System

Disclaimer: The following data is illustrative and intended to represent the expected phase

behavior. Experimental verification is required for precise values.
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Temperature (°C)
Composition (wt%
Ammonium Lactate) -
Liquidus (Freezing Point)

Composition (wt%
Ammonium Lactate) -
Liquidus (Solubility)

0 0 -

-5 15 -

-10 28 -

-15 38 -

-20 (Eutectic Point) 45 45

0 - 50

10 - 55

20 - 60

30 - 65

40 - 70

50 - 75

60 - 80

70 - 85

80 - 90

91-94 - 100

Experimental Protocols
The determination of the phase diagram for the ammonium lactate-water system involves two

primary sets of experiments: measuring the freezing point depression of water as a function of

ammonium lactate concentration, and determining the solubility of ammonium lactate in

water at various temperatures.

Determination of the Freezing Point Curve (Cryoscopy)
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The freezing point of aqueous solutions of ammonium lactate can be determined using a

cooling curve method or by differential scanning calorimetry (DSC).

Method 1: Cooling Curve Method

Sample Preparation: Prepare a series of ammonium lactate solutions in deionized water

with known concentrations (e.g., 5, 10, 20, 30, 40, 50 wt%).

Apparatus: A well-insulated vessel (e.g., a Dewar flask) equipped with a sensitive

temperature probe (e.g., a platinum resistance thermometer or a digital thermometer with a

resolution of at least 0.1°C) and a stirrer. A cooling bath (e.g., ice-salt mixture or a cryostat) is

also required.

Procedure: a. Place a known volume of the ammonium lactate solution into the insulated

vessel. b. Immerse the vessel in the cooling bath to initiate cooling. c. Continuously stir the

solution and record the temperature at regular intervals (e.g., every 30 seconds). d. Plot the

temperature as a function of time. The freezing point is the temperature at which the cooling

rate changes due to the latent heat of fusion of ice. This will appear as a plateau or a point of

inflection in the cooling curve. e. Repeat the measurement for each concentration.

Method 2: Differential Scanning Calorimetry (DSC)

Sample Preparation: Prepare solutions of varying concentrations as described above.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure: a. Accurately weigh a small amount (typically 5-10 mg) of the solution into a DSC

pan and hermetically seal it. b. Place the sample pan and an empty reference pan into the

DSC cell. c. Cool the sample at a controlled rate (e.g., 1-5°C/min) to a temperature below the

expected freezing point. d. The onset of the exothermic peak corresponding to the freezing

of water is taken as the freezing point. e. Repeat for all concentrations.

Determination of the Solubility Curve
The solubility of ammonium lactate in water can be determined using the isothermal

equilibrium method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1194391?utm_src=pdf-body
https://www.benchchem.com/product/b1194391?utm_src=pdf-body
https://www.benchchem.com/product/b1194391?utm_src=pdf-body
https://www.benchchem.com/product/b1194391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare supersaturated solutions of ammonium lactate in deionized

water at various temperatures.

Apparatus: A temperature-controlled water bath or shaker, sealed glass vials, a filtration

system (e.g., syringe filters), and an analytical method to determine the concentration of

ammonium lactate.

Procedure: a. Place an excess amount of solid ammonium lactate into sealed vials

containing deionized water. b. Place the vials in the temperature-controlled bath and agitate

them for a sufficient time to reach equilibrium (typically 24-48 hours). c. After equilibrium is

reached, allow the solid to settle. d. Carefully extract a sample of the clear supernatant liquid

using a pre-heated or pre-cooled syringe to the same temperature as the bath to avoid

precipitation. e. Filter the sample to remove any remaining solid particles. f. Determine the

concentration of ammonium lactate in the filtrate using a suitable analytical method. g.

Repeat this procedure for a range of temperatures (e.g., 0, 10, 20, 30, 40, 50, 60, 70, 80°C).

Analytical Methods for Concentration Determination
The concentration of ammonium lactate in the aqueous samples can be determined by

various analytical techniques.

High-Performance Liquid Chromatography (HPLC): An HPLC system with a suitable column

(e.g., an ion-exchange or reversed-phase column) and a refractive index or conductivity

detector can be used to quantify lactate.

Enzymatic Assay: The lactate concentration can be determined using a specific lactate

oxidase or lactate dehydrogenase enzymatic assay kit, which produces a colorimetric or

fluorometric signal proportional to the lactate concentration.

Ion Chromatography: The ammonium ion concentration can be determined using an ion

chromatograph with a cation-exchange column and a conductivity detector.

Titration: The ammonium concentration can be determined by a formal titration method after

the addition of formaldehyde.

Mandatory Visualization
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The following diagram represents the expected phase behavior of the ammonium lactate-

water system based on the principles of solid-liquid equilibria for highly soluble salts.

Caption: Representative phase diagram for the ammonium lactate-water system.

Conclusion
This technical guide provides a foundational understanding of the phase diagram of the

ammonium lactate-water system. While a complete, experimentally verified diagram is not

currently in the public domain, the provided information on the expected behavior, along with

detailed experimental protocols, empowers researchers and formulation scientists to generate

the specific data required for their applications. The representative diagram serves as a useful

conceptual tool for predicting the physical state of ammonium lactate solutions under various

conditions, thereby aiding in the development of stable and effective pharmaceutical and

cosmetic products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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